4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine
Description
4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C21H16N2O6S and its molecular weight is 424.43. The purity is usually 95%.
BenchChem offers high-quality 4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Domino Reactions and Heterocyclic Compound Synthesis
An efficient three-component reaction of 1,3-dicarbonyl compounds with ynals and sodium benzenesulfinates has been developed, showcasing a domino process for the preparation of sulfonylated furan or imidazo[1,2-a]pyridine derivatives. This method highlights excellent functional group tolerance and efficiency, relevant for synthesizing complex molecules with potential pharmacological activities (Cui et al., 2018).
Anticancer and Antiproliferative Properties
A series of 4-(1H-benzo[d]imidazol-2-yl)-furazan-3-amines were synthesized and demonstrated anti-proliferative effects in sea urchin embryos and human cancer cell lines. The study suggests the potential of structurally related compounds in cancer therapy (Stepanov et al., 2015).
Novel Synthetic Pathways
Research on nucleophilic reactions of compounds with benzenesulfonyl and furan components provides insight into creating diverse heterocyclic compounds. These findings contribute to the development of new synthetic routes for pharmaceuticals and materials science (Hamby & Bauer, 1987).
Enantioselective Synthesis
A new enantioselective synthesis of furan-2-yl amines and amino acids, where the chirality is controlled by the choice of oxime isomer, illustrates the application of such compounds in asymmetric synthesis and the potential for drug development (Demir et al., 2003).
properties
IUPAC Name |
4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O6S/c24-30(25,15-5-2-1-3-6-15)21-20(29-19(23-21)17-7-4-10-26-17)22-12-14-8-9-16-18(11-14)28-13-27-16/h1-11,22H,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCGXQPBLFMDDLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC3=C(N=C(O3)C4=CC=CO4)S(=O)(=O)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzenesulfonyl)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)-1,3-oxazol-5-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclobutanecarboxamide](/img/structure/B2960850.png)
![N-(3-(dimethylamino)propyl)-4-(ethylsulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2960852.png)
![tert-butyl 2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate](/img/structure/B2960854.png)
![4-(2-Methoxyphenyl)-11-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one](/img/structure/B2960856.png)
![1-[(2,5-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid](/img/structure/B2960861.png)
![2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(2-ethoxyphenyl)acetamide](/img/structure/B2960866.png)
![3-(tert-butyl)-6-methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine](/img/structure/B2960869.png)
![N-(2-(diethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide hydrochloride](/img/structure/B2960871.png)